Cas no 1702042-16-7 ((1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)methanol)

• Product Name: (1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)methanol
• CAS No: 1702042-16-7
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 6016902
• PubChem ID: 130494757
• Update Time: 2025-05-19

(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)methanol
• (1-{bicyclo[2.2.1]heptan-2-yl}cyclopropyl)methanol
• 1702042-16-7
• EN300-1841277

• Inchi： 1S/C11H18O/c12-7-11(3-4-11)10-6-8-1-2-9(10)5-8/h8-10,12H,1-7H2
• InChI Key： STVGMUIETAYFCT-UHFFFAOYSA-N
• SMILES： OCC1(CC1)C1CC2CCC1C2

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)methanol

Compound CAS No. 1702042-16-7: (1-{bicyclo[2.2.1]heptan-2-yl}cyclopropyl)methanol

The compound with CAS No. 1702042-16-7, known as (1-{bicyclo[2.2.1]heptan-2-yl}cyclopropyl)methanol, is a unique organic molecule that has garnered attention in both academic and industrial research due to its intriguing structure and potential applications. This compound belongs to the class of bicyclic compounds, which are characterized by their rigid and stable frameworks, making them valuable in various fields such as drug design, materials science, and chemical synthesis.

The molecular structure of (1-{bicyclo[2.2.1]heptan-2-yl}cyclopropyl)methanol consists of a bicyclo[2.2.1]heptane ring system fused with a cyclopropane ring, which introduces significant strain into the molecule. This strain can be harnessed in synthetic chemistry to facilitate various reactions, such as ring-opening reactions or as a precursor for more complex structures. The presence of the hydroxymethyl group (-CH₂OH) further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The bicyclic framework provides a rigid scaffold that can be modified to target specific biological pathways or receptors. For instance, researchers have explored the use of this compound as a lead structure for designing inhibitors of enzymes involved in metabolic disorders and cancer.

In terms of synthesis, the preparation of (1-{bicyclo[2.2.1]heptan-2-yl}cyclopropyl)methanol involves multi-step reactions that require precise control over stereochemistry and regioselectivity. One common approach involves the cyclopropanation of bicyclo[2.2.1]heptane derivatives using transition metal catalysts or other reagents that promote [n + m] cycloaddition reactions. The hydroxymethyl group is typically introduced via reduction or oxidation reactions, depending on the starting material and desired stereochemistry.

The physical properties of this compound, such as its melting point, boiling point, and solubility, are critical factors in determining its suitability for various applications. Recent experimental data indicate that this compound exhibits moderate solubility in organic solvents and is relatively stable under standard conditions, making it suitable for large-scale synthesis and purification processes.

From an environmental perspective, the ecological impact of (1-{bicyclo[2.2.1]heptan-2-yl}cyclopropyl)methanol has been a topic of interest in green chemistry research. Studies have shown that this compound can undergo biodegradation under specific conditions, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, CAS No. 1702042-16-7 represents a promising compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and potential for modification make it an attractive candidate for both fundamental research and industrial development.